Cas no 136507-02-3 (Phenol, 2-[4-(2-benzothiazolyl)-1H-pyrazol-3-yl]-5-methoxy-4-propyl-)

• Product name: Phenol, 2-[4-(2-benzothiazolyl)-1H-pyrazol-3-yl]-5-methoxy-4-propyl-
• CAS No: 136507-02-3
• MF: C₂₀H₁₉N₃O₂S
• MW: 365.448763132095
• CID: 1240731
• PubChem ID: 136218218

Phenol, 2-[4-(2-benzothiazolyl)-1H-pyrazol-3-yl]-5-methoxy-4-propyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[4-(2-benzothiazolyl)-1H-pyrazol-3-yl]-5-methoxy-4-propyl-
• 6-[4-(1,3-benzothiazol-2-yl)-1,2-dihydropyrazol-3-ylidene]-3-methoxy-4-propylcyclohexa-2,4-dien-1-one
• 136507-02-3
• 3-(2-hydroxy-4-methoxy-5-propylphenyl)-4-(2-benzthiazolyl)pyrazole
• DTXSID60768356
• 6-[4-(1,3-Benzothiazol-2-yl)-1,2-dihydro-3H-pyrazol-3-ylidene]-3-methoxy-4-propylcyclohexa-2,4-dien-1-one

• Inchi： InChI=1S/C20H19N3O2S/c1-3-6-12-9-13(16(24)10-17(12)25-2)19-14(11-21-23-19)20-22-15-7-4-5-8-18(15)26-20/h4-5,7-11,24H,3,6H2,1-2H3,(H,21,23)
• InChI Key： YMZWNHMMZJDPGR-UHFFFAOYSA-N
• SMILES： CCCC1=CC(=C(C=C1OC)O)C2=C(C=NN2)C3=NC4=CC=CC=C4S3

Computed Properties

• Exact Mass: 364.11214
• Monoisotopic Mass: 365.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• PSA: 68.13